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Compound of Interest

Compound Name: AY254

Cat. No.: B12375674

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, chemical properties,

and biological activity of AY254, a potent and biased agonist for Protease-Activated Receptor 2

(PAR2). All quantitative data is summarized for clarity, and detailed methodologies for key

experiments are provided.

Core Compound Details: AY254
AY254 is a synthetic peptide analog that demonstrates significant biased agonism for the PAR2

receptor, preferentially activating the ERK1/2 signaling pathway over calcium mobilization. This

property makes it a valuable tool for investigating the distinct downstream effects of PAR2

activation.
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Property Value Reference

Molecular Formula C30H49N9O6 [1]

Molecular Weight 631.77 g/mol [1]

CAS Number 2093408-03-6 [1]

Sequence
{5-Isoxazolylcarbonyl-Cha}-

{Chg}-Ala-Arg-NH2
[1]

Appearance Solid powder [2]

Purity ≥95% (HPLC) [1]

Storage Store at -20°C [1]

Biological Activity
Parameter Value Cell Line Reference

EC50 (ERK1/2

Phosphorylation)
2 nM CHO-hPAR2 [3][4]

EC50 (Ca2+ Release) 80 nM CHO-hPAR2 [3][4]

Signaling Pathway of AY254
AY254's biased agonism results in the specific activation of the ERK1/2 signaling cascade. The

following diagram illustrates the proposed mechanism of action.
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Caption: AY254 signaling pathway via PAR2 and ERK1/2 activation.
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The following are detailed methodologies for the key experiments cited in the characterization

of AY254's biological activity.

ERK1/2 Phosphorylation Assay
This protocol describes the measurement of ERK1/2 phosphorylation in response to AY254
treatment using Western blotting.

Experimental Workflow:

1. Cell Culture
(CHO-hPAR2 or HT29) 2. Serum Starvation 3. AY254 Treatment 4. Cell Lysis 5. SDS-PAGE 6. Western Blot 7. Detection

(p-ERK1/2 & Total ERK1/2)

Click to download full resolution via product page

Caption: Workflow for ERK1/2 phosphorylation Western blot analysis.

Methodology:

Cell Culture: Culture Chinese Hamster Ovary cells stably expressing human PAR2 (CHO-

hPAR2) or human colorectal adenocarcinoma cells (HT29) in appropriate media until they

reach 80-90% confluency.

Serum Starvation: To reduce basal ERK1/2 phosphorylation, starve the cells in serum-free

media for 12-16 hours prior to the experiment.

AY254 Treatment: Treat the cells with varying concentrations of AY254 (e.g., 0.1 nM to 1 µM)

for a short duration, typically 5-15 minutes, at 37°C.

Cell Lysis: Wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them in

radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase

inhibitors.

Protein Quantification: Determine the protein concentration of the cell lysates using a

Bradford or BCA protein assay.
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SDS-PAGE and Western Blotting: Separate equal amounts of protein (20-30 µg) on a 10%

SDS-polyacrylamide gel and transfer to a polyvinylidene difluoride (PVDF) membrane.

Antibody Incubation: Block the membrane with 5% non-fat milk or bovine serum albumin

(BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. Incubate

the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK1/2)

overnight at 4°C. Subsequently, incubate with a horseradish peroxidase (HRP)-conjugated

secondary antibody for 1 hour at room temperature.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

detection system.

Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped

and re-probed with an antibody for total ERK1/2.

Intracellular Calcium Mobilization Assay
This protocol details the measurement of intracellular calcium levels using a fluorescent plate

reader and a calcium-sensitive dye.

Methodology:

Cell Seeding: Seed CHO-hPAR2 cells into a black-walled, clear-bottom 96-well plate at a

density that ensures a confluent monolayer on the day of the assay.

Dye Loading: Wash the cells with a buffered saline solution (e.g., Hanks' Balanced Salt

Solution with 20 mM HEPES). Load the cells with a calcium-sensitive fluorescent dye, such

as Fluo-4 AM, by incubating them in the dye solution for 30-60 minutes at 37°C in the dark.

Compound Addition and Measurement: Place the plate in a fluorescence plate reader

equipped with an automated injection system. Record a baseline fluorescence reading

before injecting varying concentrations of AY254. Continue to measure the fluorescence

intensity at appropriate excitation and emission wavelengths (e.g., 490 nm excitation and

525 nm emission for Fluo-4) every 1-2 seconds for 1-3 minutes to capture the peak calcium

response.

Caspase 3/8 Activation Assay
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This protocol outlines the assessment of AY254's effect on cytokine-induced apoptosis by

measuring caspase 3 and 8 activity.

Methodology:

Cell Culture and Cytokine Treatment: Culture HT29 cells and treat them with a combination

of pro-inflammatory cytokines (e.g., TNF-α and IFN-γ) for 24 hours to induce apoptosis.

AY254 Co-treatment: Co-treat the cells with the cytokines and varying concentrations of

AY254.

Caspase Activity Measurement: Following treatment, measure caspase 3 and 8 activity using

a luminogenic or fluorogenic substrate-based assay kit (e.g., Caspase-Glo® 3/8 Assay). The

assay involves lysing the cells and adding a specific substrate for caspase 3 or 8, which,

when cleaved, generates a signal that is proportional to the caspase activity.

Scratch-Wound Healing Assay
This protocol describes an in vitro assay to evaluate the effect of AY254 on cell migration and

wound closure in HT29 cells.[3][5]

Methodology:

Cell Seeding: Seed HT29 cells in a 6-well or 12-well plate and grow them to a confluent

monolayer.

Creating the "Wound": Use a sterile 200 µL pipette tip to create a uniform, straight scratch

across the center of the cell monolayer.

Treatment and Imaging: Wash the wells with PBS to remove detached cells and replace the

media with fresh media containing different concentrations of AY254. Capture images of the

scratch at time 0 and at subsequent time points (e.g., 12, 24, and 48 hours) using a phase-

contrast microscope.

Analysis: Measure the width of the scratch at multiple points for each condition and time

point. The percentage of wound closure can be calculated to quantify cell migration.
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IL-8 Secretion Assay
This protocol details the quantification of Interleukin-8 (IL-8) secreted by HT29 cells in response

to AY254 treatment using an enzyme-linked immunosorbent assay (ELISA).

Methodology:

Cell Culture and Treatment: Seed HT29 cells in a 24-well or 48-well plate and allow them to

adhere. Treat the cells with various concentrations of AY254 for a specified period (e.g., 24

hours).

Supernatant Collection: After incubation, collect the cell culture supernatant and centrifuge it

to remove any cellular debris.

ELISA: Quantify the concentration of IL-8 in the supernatant using a commercially available

human IL-8 ELISA kit, following the manufacturer's instructions. This typically involves

adding the supernatant to a 96-well plate pre-coated with an IL-8 capture antibody, followed

by the addition of a detection antibody, a substrate solution, and finally a stop solution. The

absorbance is then read at a specific wavelength (e.g., 450 nm), and the IL-8 concentration

is determined by comparison to a standard curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Structure and Chemical
Properties of AY254]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375674/docs#in-depth-technical-guide-structure-
and-chemical-properties-of-ay254]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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